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Compound of Interest

Compound Name: bis(Tributyltin)oxide

Cat. No.: B142050

Audience: Researchers, scientists, and drug development professionals.

Introduction Organotin(lV) carboxylates are a class of compounds with significant potential in
medicinal chemistry and drug development, demonstrating a range of biological activities
including antimicrobial, antifungal, and anticancer properties.[1][2] Bis(tributyltin)oxide,
(BusSn):20, serves as a versatile and common starting material for the synthesis of these
complexes. The reaction typically involves a condensation reaction with a carboxylic acid,
which allows for the incorporation of various bioactive ligands.[3] This application note provides
detailed protocols for the synthesis of tributyltin(IV) carboxylate complexes, methods for their
characterization, and a summary of their biological activities.

General Reaction Scheme The fundamental reaction for synthesizing tributyltin carboxylates
from bis(tributyltin)oxide is a condensation reaction with a carboxylic acid. This reaction
proceeds with the formation of the desired organotin complex and water as the sole byproduct.
The water is typically removed azeotropically to drive the reaction to completion.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Complexes from Bis(tributyltin)oxide]. BenchChem, [2025]. [Online PDF]. Available at:
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tributyltin-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

